Cas no 1502654-87-6 (Ledipasvir D-tartrate)

• Product Name: Ledipasvir D-tartrate
• CAS No: 1502654-87-6
• MF: C₅₃H₆₀F₂N₈O₁₂
• MW: 1039.08672046661
• CID: 2170816
• PubChem ID: 78357794
• Update Time: 2025-10-23

Ledipasvir D-tartrate Chemical and Physical Properties

Names and Identifiers

• Ledipasvir (d-tartrate)
• GS 5885 D-tartrate
• GS-5885 D-tartrate
• Ledipasvir D-tartrate
• F84992
• CARBAMIC ACID, N-((1S)-1-(((6S)-6-(5-(9,9-DIFLUORO-7-(2-((1R,3S,4S)-2-((2S)-2-((METHOXYCARBONYL)AMINO)-3-METHYL-1-OXOBUTYL)-2-AZABICYCLO(2.2.1)HEPT-3-YL)-1H-BENZIMIDAZOL-6-YL)-9H-FLUOREN-2-YL)-1H-IMIDAZOL-2-YL)-5-AZASPIRO(2.4)HEPT-5-YL)CARBONYL)-2-METHYLPROPYL)-, METHYL ESTER, (2S,3S)-2,3-DIHYDROXYBUTANEDIOATE (1:1)
• HY-15602B
• AKOS030526569
• ZQVLPYMRXLPMDX-KEAIDYLOSA-N
• DA-74942
• CS-1980
• Q27896234
• RT680T6HCQ
• MS-31888
• 1499193-68-8
• UNII-RT680T6HCQ
• (2S,3S)-2,3-dihydroxybutanedioic acid;methyl N-[(2S)-1-[(6S)-6-[5-[9,9-difluoro-7-[2-[(1R,3S,4S)-2-[(2S)-2-(methoxycarbonylamino)-3-methylbutanoyl]-2-azabicyclo[2.2.1]heptan-3-yl]-3H-benzimidazol-5-yl]fluoren-2-yl]-1H-imidazol-2-yl]-5-azaspiro[2.4]heptan-5-yl]-3-methyl-1-oxobutan-2-yl]carbamate
• 1502654-87-6

• Inchi： 1S/C49H54F2N8O6.C4H6O6/c1-24(2)39(56-46(62)64-5)44(60)58-23-48(15-16-48)21-38(58)42-52-22-37(55-42)28-9-13-32-31-12-8-26(18-33(31)49(50,51)34(32)19-28)27-10-14-35-36(20-27)54-43(53-35)41-29-7-11-30(17-29)59(41)45(61)40(25(3)4)57-47(63)65-6;5-1(3(7)8)2(6)4(9)10/h8-10,12-14,18-20,22,24-25,29-30,38-41H,7,11,15-17,21,23H2,1-6H3,(H,52,55)(H,53,54)(H,56,62)(H,57,63);1-2,5-6H,(H,7,8)(H,9,10)/t29-,30+,38-,39-,40-,41-;1-,2-/m00/s1
• InChI Key： ZQVLPYMRXLPMDX-KEAIDYLOSA-N
• SMILES： FC1(C2C=C(C=CC=2C2=CC=C(C=C21)C1=CN=C([C@@H]2CC3(CN2C([C@H](C(C)C)NC(=O)OC)=O)CC3)N1)C1C=CC2=C(C=1)NC([C@@H]1[C@H]3CC[C@H](C3)N1C([C@H](C(C)C)NC(=O)OC)=O)=N2)F.O[C@H](C(=O)O)[C@@H](C(=O)O)O

Computed Properties

• Exact Mass: 1038.42987570g/mol
• Monoisotopic Mass: 1038.42987570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 75
• Rotatable Bond Count: 15
• Complexity: 1950
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 290Ų

Ledipasvir D-tartrate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Ledipasvir D-tartrate

Comprehensive Overview of Ledipasvir D-tartrate (CAS No. 1502654-87-6): Mechanism, Applications, and Industry Insights

Ledipasvir D-tartrate (CAS No. 1502654-87-6) is a critical pharmaceutical intermediate widely recognized for its role in antiviral therapies. As a salt form of Ledipasvir, this compound enhances solubility and bioavailability, making it indispensable in the formulation of hepatitis C virus (HCV) treatments. The growing demand for HCV therapeutics and direct-acting antivirals (DAAs) has positioned Ledipasvir D-tartrate as a focal point in drug development and precision medicine.

The molecular structure of Ledipasvir D-tartrate incorporates a D-tartrate counterion, which optimizes its physicochemical properties. This modification addresses key challenges in drug delivery, such as poor oral absorption and metabolic instability, topics frequently searched by researchers in pharmacokinetics forums. Recent studies highlight its synergistic effects when combined with sofosbuvir, a pairing often queried in combination therapy databases.

In the context of global health trends, the rise of personalized medicine and targeted drug formulations has amplified interest in Ledipasvir D-tartrate. Industry reports indicate a surge in searches for cost-effective HCV treatments and patent expiry updates, reflecting its economic significance. Analytical techniques like HPLC purity testing and X-ray crystallography—commonly associated with this compound—are also trending in pharmaceutical QA/QC discussions.

From a regulatory perspective, Ledipasvir D-tartrate complies with ICH guidelines and GMP standards, ensuring its suitability for large-scale production. Environmental concerns related to green chemistry in API synthesis have further driven innovations in its manufacturing process, a topic gaining traction in sustainable pharma circles. Researchers increasingly explore continuous flow synthesis methods to reduce waste, aligning with ESG goals.

The compound’s role extends beyond HCV, with emerging studies investigating its potential against RNA viruses—a hot topic since the COVID-19 pandemic. This versatility makes Ledipasvir D-tartrate a recurring keyword in antiviral drug repurposing literature. Additionally, its chiral purity and stereoselective synthesis are frequently cited in asymmetric catalysis research, underscoring its interdisciplinary relevance.

Market analysts note that queries for Ledipasvir D-tartrate suppliers and bulk pricing correlate with regional HCV prevalence rates. In emerging markets, access to affordable HCV regimens remains a pressing issue, fueling demand for this API. Meanwhile, generic drug manufacturers actively monitor patent landscapes to capitalize on future opportunities, as seen in recent FDA Orange Book filings.

In summary, Ledipasvir D-tartrate (CAS No. 1502654-87-6) represents a convergence of therapeutic innovation, manufacturing excellence, and public health imperatives. Its scientific and commercial prominence is likely to endure as the pharmaceutical industry addresses unmet needs in viral eradication and drug accessibility.